2-Fluoro-5-(4-methylphenyl)benzoic acid
Overview
Description
2-Fluoro-5-(4-methylphenyl)benzoic acid (FMBA) is an organic compound commonly used in various scientific research applications. It is a type of benzoic acid which has a fluorine atom at the 2-position and a methyl group at the 4-position. FMBA is used as a building block in organic synthesis, as a reagent in organic chemistry, and as a starting material for the production of various pharmaceuticals. It is also used in the synthesis of various polymers, dyes, and pigments. FMBA has been studied extensively due to its unique properties, which make it an important compound in a wide range of scientific research applications.
Scientific Research Applications
Antimicrobial Activity
The compound’s derivatives have been explored for their antimicrobial properties. In a study, benzimidazole bridged benzophenone substituted indole scaffolds, which could be derived from similar benzoic acid compounds, showed potent antimicrobial activity . This suggests that 2-Fluoro-5-(4-methylphenyl)benzoic acid could be a key intermediate in creating new antibacterial agents.
Molecular Switches
In the field of materials science, derivatives of this compound have been used in the synthesis of 9,10-diarylanthracenes , which are known for their application as molecular switches . These switches are crucial for developing advanced materials with controllable properties.
Heparan Sulfate Mimetics
The compound has been used as a starting reagent for synthesizing Heparan sulfate glycosaminoglycans (HSGAG)-mimetic compounds . These mimetics have significant implications in biomedical research, particularly in understanding cell signaling and development.
Organic Synthesis
As an aryl fluorinated building block, 2-Fluoro-5-(4-methylphenyl)benzoic acid is a valuable compound in organic synthesis. It can be involved in various reactions, including Friedel-Crafts alkylation, which is fundamental in constructing complex organic molecules .
properties
IUPAC Name |
2-fluoro-5-(4-methylphenyl)benzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11FO2/c1-9-2-4-10(5-3-9)11-6-7-13(15)12(8-11)14(16)17/h2-8H,1H3,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IYTVYDHFZDUNIM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CC(=C(C=C2)F)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11FO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00681116 | |
Record name | 4-Fluoro-4'-methyl[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00681116 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluoro-5-(4-methylphenyl)benzoic acid | |
CAS RN |
1183641-87-3 | |
Record name | 4-Fluoro-4'-methyl[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00681116 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.